Cas no 49699-53-8 (Pyrazinecarbonitrile, 3-amino-6-[(hydroxyimino)methyl]-, 4-oxide (9CI))

• Product Name: Pyrazinecarbonitrile, 3-amino-6-[(hydroxyimino)methyl]-, 4-oxide (9CI)
• CAS No: 49699-53-8
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 932685
• PubChem ID: 542019
• Update Time: 2025-04-19

Pyrazinecarbonitrile, 3-amino-6-[(hydroxyimino)methyl]-, 4-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbonitrile, 3-amino-6-[(hydroxyimino)methyl]-, 4-oxide (9CI)
• 3-AMINO-6-(HYDROXYIMINO)METHYLPYRAZINE-2-CARBONITRILE 4-OXIDE
• 4-hydroxy-6-(hydroxyiminomethyl)-3-iminopyrazine-2-carbonitrile
• AGN-PC-0JSLTS
• 49699-53-8
• DTXSID20337345

• Inchi： 1S/C6H5N5O2/c7-1-5-6(8)11(13)3-4(10-5)2-9-12/h2-3,8,12-13H
• InChI Key： BOANKHODYZEKRM-UHFFFAOYSA-N
• SMILES： ON1C(C(C#N)=NC(C=NO)=C1)=N

Computed Properties

• Exact Mass: 179.04432442g/mol
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų